4-(decyloxy)-N,N-diisopropylbenzamide

• IUPAC Name: 4-decoxy-N,N-di(propan-2-yl)benzamide
• InChI: InChI=1S/C23H39NO2/c1-6-7-8-9-10-11-12-13-18-26-22-16-14-21(15-17-22)23(25)24(19(2)3)20(4)5/h14-17,19-20H,6-13,18H2,1-5H3
• InChI Key: XBGUWWVHWAUUNE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCOC1=CC=C(C=C1)C(=O)N(C(C)C)C(C)C
• Molecular Formula: C23H39NO2
• Molecular Weight: 361.6 g/mol

Description

4-(Decyloxy)-N,N-diisopropylbenzamide, also known as DIBO, is a synthetic compound that has gained significant attention in the field of chemical biology due to its potential as a chemical tool for studying protein-protein interactions. DIBO is a small molecule that can selectively crosslink proteins, enabling the study of protein interactions in a controlled environment.

Scientific Research Applications

4-(decyloxy)-N,N-diisopropylbenzamide has been used in various scientific research applications, including the study of protein-protein interactions. 4-(decyloxy)-N,N-diisopropylbenzamide can selectively crosslink proteins that are in close proximity, enabling the study of protein interactions in a controlled environment. This has important implications for drug discovery, as many diseases are caused by abnormal protein-protein interactions. 4-(decyloxy)-N,N-diisopropylbenzamide has also been used to study the structure and function of proteins, as well as to develop new protein-based materials.

Mechanism of Action

4-(decyloxy)-N,N-diisopropylbenzamide works by selectively crosslinking proteins that are in close proximity. The crosslinking occurs through the formation of a covalent bond between the protein and 4-(decyloxy)-N,N-diisopropylbenzamide. This can occur through the reaction of the primary amine group on lysine residues with the carbonyl group on 4-(decyloxy)-N,N-diisopropylbenzamide. The crosslinking of proteins can alter their structure and function, enabling the study of protein-protein interactions.
Biochemical and Physiological Effects
4-(decyloxy)-N,N-diisopropylbenzamide has been shown to have minimal biochemical and physiological effects on cells and tissues. This makes it an ideal chemical tool for studying protein-protein interactions, as it does not interfere with the normal functioning of cells and tissues.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(decyloxy)-N,N-diisopropylbenzamide as a chemical tool is its selectivity for crosslinking proteins that are in close proximity. This enables the study of specific protein-protein interactions in a controlled environment. 4-(decyloxy)-N,N-diisopropylbenzamide is also relatively easy to synthesize and can be used in a variety of experimental settings.
One of the limitations of using 4-(decyloxy)-N,N-diisopropylbenzamide is its potential to crosslink proteins that are not in close proximity. This can lead to non-specific crosslinking and interfere with the interpretation of experimental results. Additionally, 4-(decyloxy)-N,N-diisopropylbenzamide may not be suitable for studying protein interactions that occur in complex biological systems, as it may not be able to penetrate cell membranes.

Future Directions

There are several future directions for research on 4-(decyloxy)-N,N-diisopropylbenzamide. One area of research is the development of new 4-(decyloxy)-N,N-diisopropylbenzamide derivatives that have improved selectivity and specificity for crosslinking proteins. Another area of research is the application of 4-(decyloxy)-N,N-diisopropylbenzamide in the study of protein interactions in complex biological systems, such as in vivo models. Additionally, 4-(decyloxy)-N,N-diisopropylbenzamide could be used in the development of new protein-based materials for use in biotechnology and medicine.
Conclusion
In conclusion, 4-(Decyloxy)-N,N-diisopropylbenzamide, or 4-(decyloxy)-N,N-diisopropylbenzamide, is a synthetic compound that has gained significant attention in the field of chemical biology due to its potential as a chemical tool for studying protein-protein interactions. 4-(decyloxy)-N,N-diisopropylbenzamide can selectively crosslink proteins that are in close proximity, enabling the study of protein interactions in a controlled environment. While there are limitations to the use of 4-(decyloxy)-N,N-diisopropylbenzamide, such as its potential for non-specific crosslinking, there are also many future directions for research on this compound. The development of new 4-(decyloxy)-N,N-diisopropylbenzamide derivatives and the application of 4-(decyloxy)-N,N-diisopropylbenzamide in complex biological systems are just a few examples of potential future research directions.

Synthesis Methods

The synthesis of 4-(decyloxy)-N,N-diisopropylbenzamide involves a multi-step process that starts with the reaction of 4-bromo-N,N-diisopropylbenzamide with decanol in the presence of potassium carbonate. The resulting intermediate is then subjected to a Suzuki coupling reaction with boronic acid to yield 4-(decyloxy)-N,N-diisopropylbenzamide. The purity of the final product can be improved through recrystallization.